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Compound of Interest

Compound Name: Pyridin-2-yl Acetate
CAS No.: 3847-19-6
Cat. No.: B028115
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Chemical Identity and Nomenclature

Pyridin-2-yl acetate, also known as 2-acetoxypyridine, is an organic compound with the
chemical formula C7H7NO:. Its structure consists of a pyridine ring substituted at the 2-position
with an acetate group.

IUPAC Name: pyridin-2-yl acetate

The nomenclature follows the standard rules for esters, where the alkyl/aryl group attached to
the oxygen of the carboxyl group is named first (pyridin-2-yl), followed by the name of the
carboxylate anion (acetate). The numbering of the pyridine ring begins at the nitrogen atom,
making the point of attachment for the acetate group position 2.

Molecular Structure:
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Figure 2: Synthesis mechanism of pyridin-2-yl acetate.

Detailed Experimental Protocol

This protocol describes the laboratory-scale synthesis of pyridin-2-yl acetate.

Materials:

2-Hydroxypyridine

e Acetic anhydride (Ac20)

e Pyridine (dry)

e Dichloromethane (CH2Cl2) or Ethyl acetate (EtOAC)

e 1 M Hydrochloric acid (HCI)

e Saturated aqueous sodium bicarbonate (NaHCOs)

e Brine (saturated aqueous NacCl)

e Anhydrous sodium sulfate (Naz2S0a4) or magnesium sulfate (MgSQOa4)

« Silica gel for column chromatography
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Equipment:

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Chromatography column

Procedure:

In a clean, dry round-bottom flask, dissolve 2-hydroxypyridine (1.0 equivalent) in dry pyridine
(5-10 mL per mmol of substrate) under an inert atmosphere (e.g., argon or nitrogen).

e Cool the solution to 0 °C using an ice bath.
¢ Slowly add acetic anhydride (1.5 equivalents) to the stirred solution.

» Allow the reaction mixture to warm to room temperature and stir until the starting material is
consumed, as monitored by thin-layer chromatography (TLC).

o Upon completion, quench the reaction by the slow addition of methanol.
o Concentrate the mixture under reduced pressure using a rotary evaporator.

» Dissolve the residue in dichloromethane or ethyl acetate and transfer it to a separatory
funnel.

e Wash the organic layer sequentially with 1 M HCI, saturated aqueous NaHCOs, and brine.

e Dry the organic layer over anhydrous Na2SOa4 or MgSOa, filter, and concentrate under
reduced pressure.
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 Purify the crude product by silica gel column chromatography to obtain pure pyridin-2-yl
acetate.

Spectroscopic Characterization

The structure of pyridin-2-yl acetate can be confirmed by various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

IH NMR: The proton NMR spectrum of pyridin-2-yl acetate will show characteristic signals for
the protons on the pyridine ring and the methyl protons of the acetate group. The pyridine
protons typically appear in the aromatic region (& 7.0-8.5 ppm), with their exact chemical shifts
and coupling patterns depending on the solvent. The methyl protons of the acetate group will
appear as a singlet further upfield, typically around & 2.2-2.3 ppm.

13C NMR: The carbon NMR spectrum will show distinct signals for the seven carbon atoms in
the molecule. The carbonyl carbon of the acetate group will appear significantly downfield
(around & 168-170 ppm). The carbons of the pyridine ring will resonate in the aromatic region
(approximately 6 110-150 ppm), with the carbon attached to the oxygen (C2) appearing at a
lower field compared to the other ring carbons. [1]The methyl carbon of the acetate group will
be found at a much higher field (around & 20-21 ppm).

Table 2: Typical NMR Data for Pyridin-2-yl Acetate
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Nucleus Chemical Shift (6, ppm) Multiplicity
1H (Acetate CHs) ~2.25 S
1H (Pyridine) ~7.1-8.3 m
13C (Acetate C=0) ~169 s
13C (Pyridine C2) ~151 S
13C (Pyridine C6) ~148 S
13C (Pyridine C4) ~139 S
13C (Pyridine C3) ~126 S
13C (Pyridine C5) ~122 S
13C (Acetate CHs) ~21 S

Note: Exact chemical shifts may vary depending on the solvent and spectrometer frequency.

Infrared (IR) Spectroscopy

The IR spectrum of pyridin-2-yl acetate will exhibit characteristic absorption bands that
confirm the presence of the key functional groups. A strong absorption band around 1760-1770
cm~1is indicative of the C=0 stretching of the ester group. The C-O stretching of the ester will
appear in the region of 1200-1300 cm~*. Aromatic C-H and C=C/C=N stretching vibrations from
the pyridine ring will be observed in their respective characteristic regions.

Mass Spectrometry (MS)

Electron impact mass spectrometry (EI-MS) of pyridin-2-yl acetate will show a molecular ion
peak (M*) at m/z = 137. The fragmentation pattern will likely involve the loss of the acetyl group
(CHs3COe) leading to a fragment ion at m/z = 94, corresponding to the pyridin-2-yloxy radical
cation. Another prominent fragmentation would be the loss of ketene (CH2=C=0) from the
molecular ion, resulting in a fragment corresponding to 2-hydroxypyridine at m/z = 95.

Applications in Organic Synthesis
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Pyridin-2-yl acetate is a valuable reagent in organic synthesis, primarily utilized as an efficient
acylating agent.

Acylating Agent

Pyridin-2-yl acetate can be used for the N-acetylation of amines and the O-acetylation of
alcohols. The pyridine ring acts as a good leaving group, facilitating the transfer of the acetyl
group to a nucleophile.

Mechanism of Acyl Transfer: The reaction proceeds through a nucleophilic attack of the amine
or alcohol on the carbonyl carbon of the acetate group. The pyridine-2-oxide anion is a
relatively stable leaving group, driving the reaction forward.
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Figure 3: General mechanism for acylation using pyridin-2-yl acetate.
Experimental Protocol for N-Acetylation of an Amine:

o Dissolve the amine (1.0 equivalent) and pyridin-2-yl acetate (1.1 equivalents) in an aprotic
solvent such as dichloromethane or acetonitrile.

 Stir the reaction mixture at room temperature. The reaction progress can be monitored by
TLC.

e Upon completion, the reaction mixture can be worked up by washing with a dilute acid
solution to remove any unreacted pyridine derivatives, followed by an aqueous workup to
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isolate the acetylated amine.

e The product can be further purified by recrystallization or column chromatography.

Safety and Handling

While a specific Material Safety Data Sheet (MSDS) for pyridin-2-yl acetate is not readily
available, safety precautions should be based on the reactivity of similar compounds, such as
2-acetylpyridine and pyridine itself.

Potential Hazards:

e Irritant: May cause skin, eye, and respiratory tract irritation. [2][3]* Harmful: May be harmful if
swallowed, inhaled, or absorbed through the skin.

o Flammable: Assumed to be a combustible liquid.
Recommended Handling Procedures:
o Work in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

» Avoid inhalation of vapors and contact with skin and eyes. [2]* Keep away from heat, sparks,
and open flames. [4]* Store in a tightly closed container in a cool, dry, and well-ventilated

area.
First Aid Measures:
 In case of skin contact: Wash off with soap and plenty of water.

¢ In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician. [2]* If inhaled: Move the person into fresh air.

 If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician. [2]
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Conclusion

Pyridin-2-yl acetate is a readily synthesized and versatile reagent for acylation reactions in
organic synthesis. Its straightforward preparation from 2-hydroxypyridine and acetic anhydride,
coupled with its effective acylating properties, makes it a valuable tool for researchers and drug
development professionals. Proper handling and an understanding of its reactivity are essential
for its safe and successful application in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [An In-Depth Technical Guide to Pyridin-2-yl Acetate].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b028115/docs#an-in-depth-technical-guide-to-pyridin-
2-yl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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